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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzamide

Cat. No.: B099110 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,3,4,5-Tetrafluorobenzamide

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for

2,3,4,5-Tetrafluorobenzamide (CAS No: 16582-94-8). Designed for researchers, chemists, and professionals in

drug development and agrochemical synthesis, this document synthesizes critical safety data with practical, field-

proven insights to ensure a secure laboratory environment. The narrative is structured to explain the causality

behind each safety measure, fostering a culture of proactive risk mitigation.

Compound Profile and Hazard Identification
2,3,4,5-Tetrafluorobenzamide is a fluorinated aromatic compound utilized as an intermediate in the synthesis of

complex organic molecules.[1] Its tetrafluorinated phenyl ring imparts unique chemical properties that are valuable

in creating novel pharmaceuticals and agrochemicals. However, this reactivity also necessitates a thorough

understanding of its potential hazards.

The primary risks associated with 2,3,4,5-Tetrafluorobenzamide involve irritation to the skin, eyes, and respiratory

system.[2] Adherence to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals is

mandatory for ensuring user safety.[3][4]

GHS Hazard Classification
The compound is classified with the following hazards:
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Hazard Class Category Hazard Statement Pictogram Signal Word

Skin Irritation 2
H315: Causes skin

irritation.[2]
ngcontent-ng-c4006390337="" class="ng-star-Warning

Eye Irritation 2A

H319: Causes

serious eye irritation.

[2]

(GHS07)[5]

Specific Target Organ

Toxicity
3

H335: May cause

respiratory irritation.

[2]

Physicochemical Properties Influencing Safety
Understanding the physical properties of a compound is fundamental to its safe handling and storage.

Property Value Source

CAS Number 16582-94-8 [6][7]

Molecular Formula C₇H₃F₄NO [6][7]

Molecular Weight 193.10 g/mol [7]

Appearance
Solid, white to pale yellow

powder/crystals
[7][8]

Melting Point 132-134 °C [2]

Boiling Point 306.81 °C [6]

The compound's solid state at room temperature means the primary exposure risk during handling is through the

inhalation of dust or direct contact with the powder. Its high melting and boiling points indicate it is stable under

standard laboratory conditions.[6]

Engineering Controls and Personal Protective Equipment (PPE)
A multi-layered approach to exposure control is critical. The "Hierarchy of Controls" is a foundational principle in

chemical safety, prioritizing the most effective measures first.
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Caption: Hierarchy of Safety Controls.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate personnel from the hazard. For 2,3,4,5-Tetrafluorobenzamide, this is

crucial for minimizing dust inhalation.

Ventilation: Always handle this compound in a well-ventilated area.[2] A certified chemical fume hood is the

standard. For processes that may generate significant dust, a local exhaust ventilation system or a closed system

is recommended.[9][10]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and located close to the

workstation.[9][11]

Personal Protective Equipment (PPE): The Essential Barrier
PPE is required even when engineering controls are in place. The selection must be based on a thorough risk

assessment of the specific procedures being performed.[12][13]

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards.[2] If there is a splash hazard, a face shield should be worn in addition to goggles.[9]
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Skin Protection:

Gloves: Use impervious, chemical-resistant gloves (e.g., nitrile, neoprene).[9][14] A regular replacement

schedule should be established to prevent permeation.[15]

Protective Clothing: Wear a lab coat, coveralls, or a chemical-resistant suit to prevent skin contact.[2][9] For

tasks with a high risk of dust generation, disposable coveralls are advisable.[12]

Respiratory Protection:

For routine handling where dust is minimal, a NIOSH-approved dust respirator is appropriate.[9]

In situations where ventilation is inadequate or if significant dust or aerosols are generated, a self-contained

breathing apparatus (SCBA) or a full-face air-purifying respirator with appropriate cartridges should be used.[9]

[16]

Core Protocols: Handling, Storage, and Emergency Response
Standard Operating Procedure for Safe Handling

Preparation: Before handling, ensure all engineering controls are operational. Don the required PPE.

Dispensing: Avoid the formation and dispersion of dust.[9][10] Use non-sparking tools and techniques that

minimize aerosolization, such as gentle scooping rather than pouring from a height.

During Use: Keep containers tightly closed when not in use.[10][11] Avoid contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in the work area.[10]

Post-Handling: Wash hands and face thoroughly with soap and water after handling.[9][10] Launder contaminated

clothing before reuse.[17]

Storage Requirements
Proper storage is essential to maintain the compound's integrity and prevent hazardous situations.

Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[2][10]

Security: The substance should be stored locked up, accessible only to authorized personnel.[2][10]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents.[10]

Emergency Response Protocols
Immediate and correct response to an exposure is critical. All personnel must be trained on these procedures.
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Emergency First-Aid Protocol

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Keep comfortable for breathing.

1. Immediately remove all
contaminated clothing.

2. Wash skin with plenty of
soap and water.

1. Rinse cautiously with water
for several minutes.

2. Remove contact lenses, if present
and easy to do. Continue rinsing.

1. Rinse mouth.
2. Do NOT induce vomiting.

Call a POISON CENTER or
doctor/physician IMMEDIATELY

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Immediately call a poison

center or doctor.[2][9]

Skin Contact: Immediately take off all contaminated clothing. Gently wash the affected area with plenty of soap

and water. Immediately call a poison center or doctor.[2][9]

Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact lenses if it is easy to do

so. Continue rinsing. Immediately call a poison center or doctor.[2][9]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Immediately call a poison center or doctor.[2][9]

Firefighting and Accidental Release Measures
Firefighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: During a fire, toxic fumes of carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

fluoride (HF) may be produced.[18]
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Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][18]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust and prevent contact with skin and

eyes. Wear the appropriate level of PPE.[2][17]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains, as discharge into the environment must be avoided.[2]

Containment and Cleanup: Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.[2] Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[2][17]

Toxicological and Disposal Considerations
Toxicological Profile
The primary health hazards are irritant effects from acute exposure:

Skin Irritation: Causes redness and irritation upon contact.[2]

Eye Irritation: Causes serious and potentially damaging irritation to the eyes.[2]

Respiratory Irritation: Inhalation of dust may cause irritation to the respiratory tract.[2]

Chronic Effects: No specific data on long-term exposure effects such as carcinogenicity or reproductive toxicity is

readily available. Therefore, exposure should be minimized as a precautionary measure.

Disposal
Disposal of 2,3,4,5-Tetrafluorobenzamide and its containers must be conducted in accordance with all local,

regional, and national regulations.[10][19]

The material should be treated as hazardous waste and disposed of via a licensed waste disposal company.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic

or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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